Cas no 1326905-67-2 (3-{[3-(3-methylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]methyl}benzonitrile)

• Product Name: 3-{[3-(3-methylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]methyl}benzonitrile
• CAS No: 1326905-67-2
• MF: C₂₁H₁₅N₃O₂S
• MW: 373.427703142166
• CID: 5321895
• Update Time: 2025-05-22

3-{[3-(3-methylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]methyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[[3,4-Dihydro-3-(3-methylphenyl)-2,4-dioxothieno[3,2-d]pyrimidin-1(2H)-yl]methyl]benzonitrile
• 3-{[3-(3-methylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]methyl}benzonitrile

• Inchi： 1S/C21H15N3O2S/c1-14-4-2-7-17(10-14)24-20(25)19-18(8-9-27-19)23(21(24)26)13-16-6-3-5-15(11-16)12-22/h2-11H,13H2,1H3
• InChI Key： VZVWTPLOYFCZMS-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CN2C3C=CSC=3C(=O)N(C3=CC=CC(C)=C3)C2=O)=C1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.0±60.0 °C(Predicted)
• pka: -0.58±0.20(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-{[3-(3-methylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]methyl}benzonitrile

Chemical Compound CAS No. 1326905-67-2: 3-{[3-(3-methylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]methyl}benzonitrile

The compound with CAS number 1326905-67-2, known as 3-{[3-(3-methylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]methyl}benzonitrile, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of heterocyclic compounds, specifically featuring a thienopyrimidine ring system fused with a benzene ring. The structure incorporates a benzonitrile group and a methyl substituent attached to the thienopyrimidine moiety.

The synthesis of this compound involves a series of intricate organic reactions. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity. Researchers have employed methodologies such as multipotent synthesis and transition-metal-catalyzed coupling reactions to streamline the production process. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring similar structures with diverse functional groups.

The structural uniqueness of this compound lies in its thienopyrimidine core. This heterocyclic system is known for its ability to interact with various biological targets, making it a valuable scaffold in drug design. Recent findings from computational chemistry studies have revealed that the compound exhibits potential as an inhibitor of specific kinase enzymes. Kinase inhibitors are critical in the development of anti-cancer therapies due to their ability to disrupt signaling pathways that promote tumor growth and metastasis.

In addition to its biological significance, this compound has been subjected to extensive in vitro and in vivo evaluations. Preclinical studies have demonstrated its ability to modulate cellular responses without significant cytotoxicity at therapeutic concentrations. These results underscore its potential as a lead compound for further drug development.

The application of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's purity and structural integrity. Furthermore, computational modeling tools have been employed to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These insights are crucial for guiding preclinical studies and ensuring that the compound meets the criteria for further development into a viable therapeutic agent.

In conclusion, CAS No. 1326905-67-2 represents a promising molecule with significant potential in medicinal chemistry and drug discovery. Its unique structure and promising biological activity make it an attractive candidate for further research and development in the field of oncology and beyond.